Cas no 760902-05-4 (2-amino-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid)

• Product name: 2-amino-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid
• CAS No: 760902-05-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 982376
• PubChem ID: 20244855

2-amino-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-amino-6-ethyl-4,5,6,7-tetrahydro- (9CI)
• 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxy lic acid
• 2-amino-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid
• 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid
• 760902-05-4
• 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylic acid
• SCHEMBL10862455
• 2-amino-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid
• EN300-143397

• Inchi： InChI=1S/C10H14N2O2S/c1-2-12-4-3-6-7(5-12)15-9(11)8(6)10(13)14/h2-5,11H2,1H3,(H,13,14)
• InChI Key： CFCNVEQQBGIRJR-UHFFFAOYSA-N
• SMILES： CCN1CCC2=C(C1)SC(=C2C(=O)O)N

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų
• XLogP3: -0.7

Additional information on 2-amino-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid

Comprehensive Overview of 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 760902-05-4)

2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 760902-05-4) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thienopyridine scaffold, is widely studied for its potential applications in drug development. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate for synthesizing more complex molecules.

The molecular structure of 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid includes a fused ring system combining a thiophene and a pyridine ring, which is further substituted with an ethyl group and functionalized with amino and carboxylic acid moieties. This structural complexity contributes to its diverse reactivity and potential biological activity. Researchers are particularly interested in its role as a building block for small molecule inhibitors and pharmaceutical intermediates.

One of the most compelling aspects of 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid is its potential application in the development of central nervous system (CNS) therapeutics. Given the rising global focus on mental health and neurodegenerative diseases, this compound is being explored for its ability to modulate key biological targets. For instance, its structural similarity to known GABA receptor modulators has sparked interest in its use for anxiety and epilepsy treatments.

In addition to CNS applications, 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid is also being investigated for its potential in anti-inflammatory and anti-cancer therapies. The compound's ability to interact with enzymes like kinases and phosphodiesterases makes it a promising candidate for targeted drug design. Recent studies have highlighted its role in inhibiting pathways associated with chronic inflammation and tumor growth.

The synthesis of 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations align with the growing demand for sustainable and efficient synthetic methods in the pharmaceutical industry.

From a commercial perspective, the demand for 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid is expected to rise due to its expanding applications in drug discovery. Suppliers and manufacturers are focusing on scalable production processes to meet the needs of academic and industrial researchers. The compound is often listed under categories such as pharmaceutical intermediates and research chemicals in chemical databases.

For researchers working with 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Analytical techniques like HPLC and NMR are commonly used to verify its purity and structural integrity.

In conclusion, 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid (CAS No. 760902-05-4) represents a valuable compound in modern medicinal chemistry. Its unique structure and versatile applications make it a focal point for ongoing research in CNS disorders, inflammation, and oncology. As the pharmaceutical industry continues to explore novel therapeutic agents, this compound is poised to play a pivotal role in the development of next-generation drugs.